Cas no 1155956-91-4 (B-(1E)-2-(3-Thienyl)ethenylboronic Acid)

• Product Name: B-(1E)-2-(3-Thienyl)ethenylboronic Acid
• CAS No: 1155956-91-4
• MF: C₆H₇BO₂S
• MW: 153.994580507278
• CID: 5040432
• Update Time: 2026-02-28

B-(1E)-2-(3-Thienyl)ethenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[(1E)-2-(3-thienyl)ethenyl]-
• 2-(3-Thienyl)ethenylboronic acid
• [(E)-2-thiophen-3-ylethenyl]boronic acid
• (E)-(2-(Thiophen-3-yl)vinyl)boronic acid
• J3.493.395B
• B-(1E)-2-(3-Thienyl)ethenylboronic Acid

• Inchi： 1S/C6H7BO2S/c8-7(9)3-1-6-2-4-10-5-6/h1-5,8-9H/b3-1+
• InChI Key： CKXUKVGKEZTFOR-HNQUOIGGSA-N
• SMILES： S1C=CC(=C1)/C=C/B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 68.7

Additional information on B-(1E)-2-(3-Thienyl)ethenylboronic Acid

Comprehensive Introduction to B-(1E)-2-(3-Thienyl)ethenylboronic Acid (CAS No. 1155956-91-4)

B-(1E)-2-(3-Thienyl)ethenylboronic Acid (CAS No. 1155956-91-4) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, featuring a thienyl group conjugated with an ethenylboronic acid moiety, has garnered significant attention due to its unique reactivity and applications in Suzuki-Miyaura cross-coupling reactions. Researchers and industries value its role as a versatile building block for constructing complex molecules, particularly in drug discovery and agrochemical development.

The growing interest in boronic acid compounds like B-(1E)-2-(3-Thienyl)ethenylboronic Acid stems from their ability to form stable covalent bonds with diols and other nucleophiles, making them indispensable in bioconjugation and sensor development. Recent advancements in cancer therapeutics and proteasome inhibition studies have further highlighted the potential of such derivatives. For instance, boronic acids are being explored as enzyme inhibitors and targeted drug delivery agents, aligning with the current focus on precision medicine.

From a synthetic perspective, CAS No. 1155956-91-4 is often employed in the preparation of heterocyclic frameworks, which are prevalent in FDA-approved drugs. Its thiophene-based structure contributes to enhanced electron delocalization, improving the stability and functionality of resulting compounds. This property is particularly relevant in the design of organic semiconductors and OLED materials, addressing the surge in demand for flexible electronics and renewable energy technologies.

Environmental and regulatory considerations also play a role in the adoption of B-(1E)-2-(3-Thienyl)ethenylboronic Acid. Unlike traditional heavy metal catalysts, boronic acids offer a greener alternative for cross-coupling reactions, reducing toxic byproducts. This aligns with the sustainable chemistry movement and the push for eco-friendly synthesis protocols. Laboratories and manufacturers increasingly prioritize such compounds to comply with REACH and FDA guidelines while maintaining high yields.

In analytical chemistry, CAS No. 1155956-91-4 serves as a reference standard for HPLC and mass spectrometry calibration, ensuring accuracy in quantifying related derivatives. Its well-defined spectroscopic properties (e.g., NMR and IR spectra) facilitate structural validation in research settings. Additionally, the compound’s compatibility with high-throughput screening platforms makes it valuable for drug candidate optimization.

Future prospects for B-(1E)-2-(3-Thienyl)ethenylboronic Acid include its integration into nanotechnology applications, such as bioimaging probes and smart materials. As the scientific community explores AI-driven molecular design, the demand for structurally diverse boronic acids is expected to rise. This compound’s balance of reactivity and stability positions it as a key player in next-generation chemical innovations.